Cas no 691-84-9 (Diethyl L-(-)-Malate)

Diethyl L-(-)-Malate Properties

Names and Identifiers

• Diethyl L-malate
• L-(-)-Malic acid diethyl ester
• Diethyl L-(-)-Malate
• diethyl (2S)-2-hydroxybutanedioate
• L-(-)-Apple Acid Diethyl Ester
• (S)-Diethyl 2-hydroxysuccinate
• (S)-malic acid diethyl ester
• diethyl (S)-malate
• 6754Q2AK3B
• DiethylL-(-)-Malate
• L-Diethyl malate
• Diethyl malate, L-
• Diethyl-L-malate
• Diethyl (2S)-2-hydroxysuccinate
• Diethyl (S)-(-)-2-hydroxysuccinate
• Diethyl (2S)-malate
• L-Malic acid diethyl ester
• Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester, (2S)-
• VKNUORWMCINMRB-LURJTMIESA-N
• L-(-
• MFCD00210119
• BS-23519
• M1348
• 1,4-diethyl (2S)-2-hydroxybutanedioate
• UNII-6754Q2AK3B
• DTXSID901044098
• Diethyl (2S)-2-hydroxybutanedioate, AldrichCPR
• AKOS006238365
• SCHEMBL891003
• CHEBI:169284
• Q27264072
• 691-84-9
• EN300-7365668
• (S)-Diethyl2-hydroxysuccinate
• Butanedioic acid, hydroxy-, diethyl ester, (2S)-
• A9163
• H11051
• 2-hydroxy-butanedioic acid diethyl ester
• +Expand

• MDL： MFCD00210119
• InChIKey： VKNUORWMCINMRB-LURJTMIESA-N
• Inchi： 1S/C8H14O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6,9H,3-5H2,1-2H3/t6-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 190.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 190.08412354g/mol
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8

Experimental Properties

• LogP: -0.13640
• PSA: 72.83000
• Refractive Index: 1.4330 to 1.4370
• Color/Form: 。
• Solubility: 。

Diethyl L-(-)-Malate Security Information

• Safety Term：2.2
• Safety Instruction： S23; S36/37/39; S38
• Risk Phrases：R20
• Hazardous Material transportation number：1009
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Prompt：warning

Diethyl L-(-)-Malate Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%